molecular formula C15H11NO3 B8490846 2-p-Tolylbenzoxazole-4-carboxylic acid

2-p-Tolylbenzoxazole-4-carboxylic acid

Cat. No.: B8490846
M. Wt: 253.25 g/mol
InChI Key: ZIVRAQOEYFPPNE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-p-Tolylbenzoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H11NO3

Molecular Weight

253.25 g/mol

IUPAC Name

2-(4-methylphenyl)-1,3-benzoxazole-4-carboxylic acid

InChI

InChI=1S/C15H11NO3/c1-9-5-7-10(8-6-9)14-16-13-11(15(17)18)3-2-4-12(13)19-14/h2-8H,1H3,(H,17,18)

InChI Key

ZIVRAQOEYFPPNE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=NC3=C(C=CC=C3O2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 3-hydroxyanthranilic acid (0.153 g, 1 mmol) in toluene (10 mL) was added 4-methylbenzoylchloride (0.464 g, 3 mmol) followed by pyridine (0.275 g, 3.5 mmol) at room temperature. The resulting mixture was stirred at room temperature for 30 minutes then heated to 80C for 1 hr. After this time the reaction was cooled and poured into a mixture of ethyl acetate (50 mL) and 5% aqueous hydrochloric acid (20 mL). Subsequent separation of the layers, drying the organic over MgSO4 and filtration afforded a solution. After removal of the solvent, the residue was dissolved in xylenes (20 mL) and the solution treated with p-TsOH (0.4 g, 2.1 mmol). The reaction mixture was then heated to reflux overnight. After this time the reaction was cooled and poured into water (100 mL), the organic layer separated then washed with water (100 mL). The organic was dried over MgSO4, filtered and concentrated to a solid. Recrystallization of this solid from ethyl acetate gave a white solid product, 2-p-tolylbenzo[d]oxazole-4-carboxylic acid (0.15 g, 60% yield). MS (ESI) m/e 254 [M+H]+.
Quantity
0.153 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
0.464 g
Type
reactant
Reaction Step Two
Quantity
0.275 g
Type
reactant
Reaction Step Three
[Compound]
Name
80C
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0.4 g
Type
reactant
Reaction Step Five
Name
Quantity
100 mL
Type
solvent
Reaction Step Six
Quantity
20 mL
Type
reactant
Reaction Step Seven
Quantity
50 mL
Type
solvent
Reaction Step Seven

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